Cas no 1805973-99-2 (Methyl 4-cyano-3-(difluoromethyl)-6-nitropyridine-2-acetate)

• Product Name: Methyl 4-cyano-3-(difluoromethyl)-6-nitropyridine-2-acetate
• CAS No: 1805973-99-2
• MF: C₁₀H₇F₂N₃O₄
• MW: 271.177088975906
• CID: 4877228
• Update Time: 2025-10-21

Methyl 4-cyano-3-(difluoromethyl)-6-nitropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Methyl 4-cyano-3-(difluoromethyl)-6-nitropyridine-2-acetate

• Inchi： 1S/C10H7F2N3O4/c1-19-8(16)3-6-9(10(11)12)5(4-13)2-7(14-6)15(17)18/h2,10H,3H2,1H3
• InChI Key： DEYAZVSVAAQVSB-UHFFFAOYSA-N
• SMILES： FC(C1=C(C#N)C=C([N+](=O)[O-])N=C1CC(=O)OC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 4
• Complexity: 403
• XLogP3: 1.2
• Topological Polar Surface Area: 109

Additional information on Methyl 4-cyano-3-(difluoromethyl)-6-nitropyridine-2-acetate

Methyl 4-cyano-3-(difluoromethyl)-6-nitropyridine-2-acetate (CAS No. 1805973-99-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 4-cyano-3-(difluoromethyl)-6-nitropyridine-2-acetate, identified by its CAS number 1805973-99-2, represents a significant compound in the realm of pharmaceutical chemistry. This molecule, characterized by its pyridine core substituted with a cyano group, a difluoromethyl moiety, and a nitro group, has garnered considerable attention due to its utility as an intermediate in the synthesis of various bioactive molecules.

The structural features of Methyl 4-cyano-3-(difluoromethyl)-6-nitropyridine-2-acetate make it a versatile building block for medicinal chemists. The presence of the cyano group at the 4-position and the nitro group at the 6-position introduces regions of high reactivity, enabling further functionalization through nucleophilic substitution or reduction reactions. Additionally, the difluoromethyl group at the 3-position enhances lipophilicity and metabolic stability, which are critical factors in drug design.

In recent years, there has been a surge in research focusing on heterocyclic compounds as pharmacophores due to their diverse biological activities. Pyridine derivatives, in particular, have been extensively studied for their potential applications in treating neurological disorders, infectious diseases, and cancer. The compound Methyl 4-cyano-3-(difluoromethyl)-6-nitropyridine-2-acetate fits well within this category, offering a scaffold that can be modified to target specific biological pathways.

One of the most compelling aspects of Methyl 4-cyano-3-(difluoromethyl)-6-nitropyridine-2-acetate is its role in the development of novel antiviral agents. The nitro and cyano groups provide handles for further derivatization, allowing chemists to explore structures that mimic known viral inhibitors. For instance, studies have shown that pyridine-based compounds can interfere with viral replication by inhibiting key enzymes such as proteases and polymerases. The incorporation of electron-withdrawing groups like the nitro and cyano moieties enhances binding affinity to these targets.

The difluoromethyl group is another critical feature that contributes to the pharmacological properties of Methyl 4-cyano-3-(difluoromethyl)-6-nitropyridine-2-acetate. This substituent not only improves metabolic stability but also modulates electronic properties, influencing both potency and selectivity. In drug discovery, such modifications are often employed to optimize pharmacokinetic profiles, ensuring that compounds exhibit prolonged half-lives while minimizing off-target effects.

Recent advancements in computational chemistry have further highlighted the importance of Methyl 4-cyano-3-(difluoromethyl)-6-nitropyridine-2-acetate as a key intermediate. Molecular modeling studies have demonstrated that this compound can be effectively incorporated into drug-like scaffolds through virtual screening and library design approaches. By leveraging machine learning algorithms, researchers can predict optimal analogs based on structural features and predicted binding affinities. This high-throughput approach accelerates the discovery process, enabling faster identification of lead compounds for further optimization.

The synthesis of Methyl 4-cyano-3-(difluoromethyl)-6-nitropyridine-2-acetate itself is an intricate process that requires precise control over reaction conditions. Typically, it involves multi-step organic transformations starting from commercially available pyridine precursors. Key steps include halogenation followed by nucleophilic substitution to introduce the cyano and nitro groups. The final step often involves esterification to yield the desired product.

In industrial settings, continuous flow chemistry has emerged as a promising alternative to traditional batch processing for synthesizing complex molecules like Methyl 4-cyano-3-(difluoromethyl)-6-nitropyridine-2-acetate. This approach offers several advantages, including improved scalability, reduced solvent waste, and enhanced reproducibility. By integrating reaction monitoring and real-time control systems, manufacturers can achieve higher yields while maintaining stringent quality standards.

The growing demand for specialized intermediates like Methyl 4-cyano-3-(difluoromethyl)-6-nitropyridine-2-acetate has also spurred innovation in green chemistry practices. Researchers are increasingly exploring solvent-free reactions, catalytic methods using transition metals, and biocatalytic approaches to minimize environmental impact. These sustainable methodologies align with global efforts to promote sustainable pharmaceutical manufacturing.

Economic considerations play a significant role in the commercial production of pharmaceutical intermediates such as Methyl 4-cyano-3-(difluoromethyl)-6-nitropyridine-2-acetate. Manufacturers must balance cost-effectiveness with quality control to remain competitive in an ever-evolving market. Strategic sourcing of raw materials and optimizing synthetic routes are essential strategies for achieving cost savings without compromising on purity or yield.

The regulatory landscape also impacts the development and commercialization of compounds like Methyl 4-cyano-3-(difluoromethyl)-6-nitropyridine-2-acetate. Compliance with Good Manufacturing Practices (GMP) ensures that intermediates meet stringent safety and quality standards before being used in drug formulations. Regulatory agencies require thorough documentation of synthetic pathways, impurity profiles, and stability data to grant approval for industrial-scale production.

In conclusion, Methyl 4-cyano-3-(difluoromethyl)-6-nitropyridine-2-acetate (CAS No. 1805973-99-2) stands out as a pivotal intermediate in pharmaceutical synthesis due to its structural versatility and functional reactivity. Its role in developing antiviral agents underscores its importance in modern drug discovery efforts. As research continues to uncover new applications for this compound, advancements in synthetic methodologies and green chemistry practices will further enhance its utility across multiple therapeutic areas.